[4-(Aminomethyl)-1,1-dioxothian-4-yl]methanol;hydrochloride

• IUPAC Name: [4-(aminomethyl)-1,1-dioxothian-4-yl]methanol;hydrochloride
• InChI: InChI=1S/C7H15NO3S.ClH/c8-5-7(6-9)1-3-12(10,11)4-2-7;/h9H,1-6,8H2;1H
• InChI Key: JWMATIDZHDGUMX-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1(CN)CO.Cl
• Molecular Formula: C7H16ClNO3S
• Molecular Weight: 229.73 g/mol

Description

Synthesis Analysis

The synthesis analysis of a compound involves understanding the chemical reactions used to produce it. This includes the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound such as its melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Synthesis Techniques

• Amino Acid Methyl Ester Hydrochlorides Synthesis: A series of amino acid methyl ester hydrochlorides, including derivatives similar in structure to the compound , have been synthesized using methanol and trimethylchlorosilane. This method is compatible with various amino acids, indicating a potential application for your compound in synthesizing complex amino acid derivatives (Li & Sha, 2008).

Chemical Properties and Interactions

• Polyol-Induced Protein Stabilization: The solubilities of amino acids in various polyols, including methanol, have been studied. This research could inform the applications of your compound in protein stabilization, as its structure suggests potential interactions with amino acids and polyols (Gekko, 1981).
• Reactions with Ethyl 4-Oxoalkanoates: The compound's structure suggests it may react with ethyl 4-oxoalkanoates to form various heterocyclic compounds, which could have potential applications in synthetic chemistry (Wedler et al., 1992).

Catalytic Applications

• N-Monomethylation of Aromatic Primary Amines: The compound's structural similarity to methanol suggests potential applications in catalyzing the N-monomethylation of aromatic primary amines (Li et al., 2012).

Complexation and Binding Studies

• Phosphorylated Calixarenes and Amino Acids Interaction: The compound might have potential applications in complexation studies, similar to the interactions between phosphorylated calixarenes and amino acids in methanol solutions (Zielenkiewicz et al., 2006).

Methanolysis Applications

• Efficient Methanolytic Cleavage: Given the methanol component of your compound, it might be useful in promoting methanolytic cleavage of various esters, as demonstrated in studies involving methanol as a reagent (Andrea et al., 2010).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the body to produce a therapeutic effect. This is particularly relevant for drugs.

Safety and Hazards

The safety and hazards of a compound refer to its potential to cause harm to humans or the environment. This includes its toxicity, flammability, and environmental impact.